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Compound of Interest

Compound Name: ML346

Cat. No.: B15582953

An in-depth exploration of the physical, chemical, and biological properties of the Hsp70
activator, ML346.

This technical guide provides a detailed overview of ML346, a potent activator of Heat Shock
Protein 70 (Hsp70) expression. It is intended for researchers, scientists, and drug development
professionals interested in the therapeutic potential of targeting proteostasis mechanisms in
various diseases. This document outlines the core physical and chemical characteristics of
ML346, its mechanism of action, and detailed protocols for key in vitro experiments.

Core Properties of ML346

ML346 is a small molecule belonging to the barbituric acid scaffold, recognized for its ability to
induce the heat shock response (HSR) and restore protein folding in models of conformational
diseases.[1][2]
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Property Value Source
(E)-5-(3-(4-
IUPAC Name methoxyphenyl)allylidene)pyri [3]

midine-2,4,6(1H,3H,5H)-trione

Molecular Formula C14H12N204 [3]
Molecular Weight 272.26 g/mol [3]
Appearance Orange to red solid powder [3]
CAS Number 100872-83-1 [3]

O=C(NC(NC/1=0)=0)C1=C\C
SMILES (3]
=C\C2=CC=C(OC)C=C2

Soluble in DMSO. Specific
solubilities include: 30 mg/mL
N in DMF, 30 mg/mL in DMSO,
Solubility ) [4]
0.3 mg/mL in DMSO:PBS (pH
7.2) (1:2), and 0.5 mg/mL in

Ethanol.

Store at 0-4°C for short-term
- and -20°C for long-term
Stability _ [3]
storage. Solutions should be

protected from light.

Biological Activity and Mechanism of Action

ML346 is a potent activator of Hsp70 expression and Heat Shock Factor 1 (HSF-1) activity,
with a reported ECso of 4.6 yM for Hsp70 induction in HeLa cells.[1][5][6] Its mechanism of
action is centered on the activation of the Heat Shock Response (HSR), a critical cellular
pathway for maintaining protein homeostasis (proteostasis).

The activation of HSF-1 by ML346 leads to the increased transcription of several key
cytoprotective genes, including:
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e Heat Shock Proteins: Hsp70, Hsp40, and Hsp27, which act as molecular chaperones to
facilitate protein folding and prevent aggregation.[4][5]

o Oxidative Stress Response Genes: Heme oxygenase 1 (HO1), glutamate-cysteine ligase
modifier subunit (GCLM), and BiP (GRP78), which protect cells from oxidative damage.[4][5]

The effects of ML346 are mediated through a novel mechanism that involves the interplay of
FOXO, HSF-1, and Nrf2 transcription factors, highlighting its broad impact on cellular stress
response pathways.[1][2] This activity allows ML346 to restore protein folding and reduce the
aggregation of misfolded proteins associated with various protein conformational diseases,
including Huntington's disease and cystic fibrosis.[1][4]
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ML346 Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [ML346: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582953#physical-and-chemical-properties-of-
mi346]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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